1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene

• IUPAC Name: 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene
• InChI: InChI=1S/C18H20Cl2O3/c1-13-11-14(19)12-15(20)18(13)23-10-6-5-9-22-17-8-4-3-7-16(17)21-2/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3
• InChI Key: AZPBQNGDOPTTLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCCCOC2=CC=CC=C2OC)Cl)Cl
• Molecular Formula: C18H20Cl2O3
• Molecular Weight: 355.3 g/mol

Description

1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, inflammation, and fever. It is one of the most widely used drugs in the world, with millions of prescriptions written each year. In addition to its use as a painkiller, diclofenac has also been the subject of scientific research for its potential applications in other areas, such as cancer treatment and drug delivery.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a key role in inflammation and pain. By inhibiting COX enzymes, 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has a number of biochemical and physiological effects, including reducing inflammation, pain, and fever. It also has an analgesic effect, meaning it can help to relieve pain. Diclofenac has been shown to have a similar efficacy to other NSAIDs, such as ibuprofen and naproxen.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in lab experiments, including its well-established safety profile and its availability as a commercially available drug. However, there are also some limitations to its use, including its potential to interact with other drugs and its potential to cause side effects in some individuals.

Future Directions

There are several areas of future research that could be explored with regards to 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene. One potential area is the development of new formulations of 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene that could enhance its effectiveness or reduce its side effects. Another area of research could be the exploration of 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene's potential applications in the treatment of other diseases, such as Alzheimer's disease or Parkinson's disease.
In conclusion, 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene is a widely used drug that has been the subject of scientific research for its potential applications in cancer treatment and drug delivery. It works by inhibiting COX enzymes, leading to a reduction in inflammation and pain. While 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene has several advantages for use in lab experiments, there are also some limitations to its use. Future research could explore new formulations of 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene or its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene involves several steps, including the reaction of 2-chloro-3-methylbenzoic acid with thionyl chloride to form 2-chloro-3-methylbenzoyl chloride. This compound is then reacted with 4-(2-methoxyphenoxy)butanol to form the corresponding ester, which is then hydrolyzed to produce 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene.

Scientific Research Applications

Diclofenac has been the subject of numerous scientific studies, particularly in the areas of cancer treatment and drug delivery. One study found that 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene could inhibit the growth of certain types of cancer cells, including breast and prostate cancer cells. Another study showed that 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene could enhance the delivery of other drugs to cancer cells, potentially increasing their effectiveness.